Cas no 953007-48-2 (5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 2,6-difluorobenzoate)

• Product Name: 5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 2,6-difluorobenzoate
• CAS No: 953007-48-2
• MF: C₁₈H₁₃F₂NO₄
• MW: 345.29693198204
• CID: 6377270
• PubChem ID: 16869951
• Update Time: 2025-05-26

5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 2,6-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 2,6-difluorobenzoate
• Benzoic acid, 2,6-difluoro-, [5-(4-methoxyphenyl)-3-isoxazolyl]methyl ester
• 953007-48-2
• F2496-0695
• [5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl 2,6-difluorobenzoate
• (5-(4-methoxyphenyl)isoxazol-3-yl)methyl 2,6-difluorobenzoate
• AKOS024652889

• Inchi： 1S/C18H13F2NO4/c1-23-13-7-5-11(6-8-13)16-9-12(21-25-16)10-24-18(22)17-14(19)3-2-4-15(17)20/h2-9H,10H2,1H3
• InChI Key： QDRZPIHNLWXBNC-UHFFFAOYSA-N
• SMILES： C(OCC1C=C(C2=CC=C(OC)C=C2)ON=1)(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 345.08126422g/mol
• Monoisotopic Mass: 345.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• Boiling Point: 499.0±45.0 °C(Predicted)
• pka: -4.15±0.38(Predicted)

Additional information on 5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 2,6-difluorobenzoate

Research Briefing on 5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 2,6-difluorobenzoate (CAS: 953007-48-2)

The compound 5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 2,6-difluorobenzoate (CAS: 953007-48-2) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological relevance.

Recent studies have highlighted the role of 5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 2,6-difluorobenzoate as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the 1,2-oxazole ring and difluorobenzoate moiety, contribute to its stability and reactivity, making it a valuable scaffold for drug development. Researchers have explored its utility in targeting specific enzymes and receptors, particularly in the context of inflammatory and oncological pathways.

One of the most significant advancements involves the compound's application in kinase inhibition. Preliminary in vitro studies demonstrate its ability to modulate the activity of certain protein kinases, which are critical in cell signaling and proliferation. This has opened new avenues for the development of kinase inhibitors with improved selectivity and reduced off-target effects. Further investigations are underway to elucidate its binding affinity and pharmacokinetic properties.

In addition to its kinase-related applications, 5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 2,6-difluorobenzoate has shown promise in antimicrobial research. Recent reports indicate its efficacy against a range of Gram-positive bacteria, suggesting potential for use in combating antibiotic-resistant strains. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, although detailed studies are required to confirm this hypothesis.

The synthesis of 5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 2,6-difluorobenzoate has also been optimized in recent years. Advances in catalytic methods and green chemistry have enabled more efficient production with higher yields and reduced environmental impact. These improvements are critical for scaling up production to meet the demands of preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's solubility and bioavailability need further optimization to enhance its therapeutic potential. Researchers are exploring various formulation strategies, including nanoparticle encapsulation and prodrug approaches, to address these limitations. Additionally, comprehensive toxicological studies are essential to ensure its safety profile before advancing to human trials.

In conclusion, 5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl 2,6-difluorobenzoate represents a versatile and promising candidate in chemical biology and pharmaceutical research. Its multifaceted applications, from kinase inhibition to antimicrobial activity, underscore its potential as a cornerstone for future drug discovery efforts. Continued research and development will be crucial to fully realize its therapeutic benefits and overcome existing challenges.